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Compound of Interest

4'-Cyano-2',6'-
Compound Name:

dimethylacetophenone
Cat. No.: B8311482

Get Quote

\ J

CAS Registry Number:Referenced as 4'-Cyano-2',6'-dimethylacetophenone (InChiKey:
HZQUAMCVQNXYTQ-UHFFFAOYSA-N)[1]

Executive Summary & Chemical Identity

4-Acetyl-3,5-dimethylbenzonitrile is a specialized aromatic ketone intermediate used primarily
in the synthesis of high-value pharmaceutical agents, including HIV non-nucleoside reverse
transcriptase inhibitors (NNRTIs) and GPR40 receptor agonists. Its structure is characterized
by a benzene core substituted with a nitrile group (electron-withdrawing), an acetyl group
(ketone), and two methyl groups that provide significant steric hindrance.[1]

This steric crowding at the 3,5-positions (relative to the nitrile) or 2,6-positions (relative to the
acetyl) dictates its unique reactivity profile, making it a challenging but critical "scaffold" for drug
design.

Identity Matrix
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Parameter Detail

IUPAC Name 4-Acetyl-3,5-dimethylbenzonitrile

4'-Cyano-2',6'-dimethylacetophenone; 1-(4-
Common Synonyms )
Cyano-2,6-dimethylphenyl)ethanone

Molecular Formula C11H11NO

Molecular Weight 173.21 g/mol

InChlKey HZQUAMCVQNXYTQ-UHFFFAOYSA-N
SMILES CC1=CC(=CC(=C1C(=0)C)C)C#N

4-Bromo-3,5-dimethylbenzonitrile (CAS 75344-

Primary Precursor
77-3)

Synthesis & Production Protocols

The synthesis of 4-acetyl-3,5-dimethylbenzonitrile is non-trivial due to the electronic conflict
between the directing groups and the steric bulk of the methyl substituents. Two primary
methodologies are established: Friedel-Crafts Acylation (Industrial Route) and Metal-Halogen
Exchange (Precision Lab Route).

Method A: Friedel-Crafts Acylation (Scale-Up Route)

This method utilizes 2,6-dimethylbenzonitrile. The methyl groups activate the ring, but the nitrile
group strongly deactivates it. However, the 4-position is para to the nitrile and meta to the
methyls, making it the electronically favored site for electrophilic attack, despite the
deactivation.

Protocol:

» Reagents: 2,6-Dimethylbenzonitrile (1.0 eq), Acetyl Chloride (1.2 eq), Aluminum Chloride
(AICl3, 1.5 eq).

¢ Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

e Procedure:
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o Suspend AICIs in dry DCE at 0°C under Argon.
o Add Acetyl Chloride dropwise; stir for 15 min to form the acylium ion complex.
o Add 2,6-Dimethylbenzonitrile slowly.

o Reflux the mixture for 4—6 hours. The steric bulk of the methyl groups prevents ortho-
acylation, directing the acetyl group exclusively to the 4-position (para to CN).

o Quench: Pour onto crushed ice/HCI.
o Workup: Extract with DCM, wash with brine, dry over Na2SOa.

o Purification: Recrystallization from Ethanol/Hexane.

Method B: Palladium-Catalyzed Stille Coupling
(Precision Route)

For higher purity and when starting from the halogenated precursor, the Stille coupling or a
Lithiation/Acylation sequence is preferred.

Protocol:
e Precursor: 4-Bromo-3,5-dimethylbenzonitrile (CAS 75344-77-3).
e Reagents: Tributyl(1-ethoxyvinyl)tin (1.1 eq), Pd(PPhs)4 (5 mol%).

e Procedure:

[¢]

Dissolve bromide and tin reagent in dry Toluene/Dioxane.

o

Degas with Argon for 20 min.

o

Add catalyst and heat to 100°C for 12—-16 hours.

[¢]

Hydrolysis: Treat the intermediate enol ether with 1M HCI to reveal the ketone.

[¢]

Yield: Typically 75-85%.
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Visualization of Synthesis Pathways
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Figure 1: Dual synthetic pathways for 4-Acetyl-3,5-dimethylbenzonitrile, highlighting the
Industrial Friedel-Crafts route and the Laboratory Stille Coupling route.

Applications in Drug Discovery

This compound serves as a "linchpin” intermediate. The nitrile group provides a handle for
heterocycle formation (e.g., triazines, amidines), while the acetyl group allows for condensation
reactions (e.g., aldol, hydrazone formation).

Key Therapeutic Areas
¢ HIV-1 NNRTIs (Diarylpyrimidines):
o Analogues of Rilpivirine (TMC278) often require substituted benzonitriles. The 3,5-
dimethyl pattern locks the conformation of the inhibitor within the NNRTI binding pocket of

the viral reverse transcriptase, improving potency against wild-type and mutant strains
(e.g., KI0O3N).

» GPR40 Agonists (Diabetes Type 2):
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o Used in the synthesis of indanyloxydihydrobenzofuranylacetic acid derivatives. The acetyl
group is often converted to a tertiary alcohol or a heterocycle to engage the receptor's
polar binding site.

e 1.2 4-Triazine Antibacterials:

o As described in patent EP2141164A1, the acetyl group is condensed with
thiosemicarbazide or similar nucleophiles to form triazine rings, which inhibit bacterial
heptose synthesis (LPS pathway).

Structural Logic: Why 3,5-Dimethyl?

The methyl groups at positions 3 and 5 are not merely spectators; they are conformational
locks.

» Restricted Rotation: They prevent the free rotation of the phenyl ring when bound to a larger
scaffold (like a pyrimidine or triazine).

o Hydrophobic Packing: They fill hydrophobic pockets in enzyme active sites (e.g., the "wing"
regions of HIV RT).

Application Workflow
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Figure 2: Divergent synthetic utility of the core scaffold, leading to three distinct pharmaceutical
classes.

Analytical Characterization

To validate the synthesis of 4-acetyl-3,5-dimethylbenzonitrile, the following spectroscopic
signatures must be confirmed.

. Expected Signal .
Technique . Structural Assignment
(Approximate)

1H NMR (CDCls) 0 2.5-2.6 ppm (s, 3H) Acetyl methyl group (-COCH?3)
0 2.4-2.5 ppm (s, 6H) Aromatic methyls (Ar-CHs)

0 7.3-7.5 ppm (s, 2H) Aromatic protons (H2, H6)

IR Spectroscopy ~2220-2230 cm™? Nitrile (C=N) stretch

Ketone (C=0) stretch
(Conjugated)

~1680-1690 cm~1

MS (ESI/GC) m/z 173 [M]* Molecular lon

Note on NMR: The aromatic signal will appear as a singlet because the two aromatic protons
are chemically equivalent due to the plane of symmetry passing through the C1-C4 axis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 4'-Cyano-2',6'-dimethylacetophenone|159.19 g/mol [benchchem.com]

o 2. EP2141164A1 - New 1,2 4-triazine derivatives and biological applications thereof - Google
Patents [patents.google.com]

¢ To cite this document: BenchChem. [Technical Profile: 4-Acetyl-3,5-dimethylbenzonitrile].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8311482/docs#technical-profile-4-acetyl-3-5-
dimethylbenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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